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Compound of Interest

Compound Name: AVN-492

Cat. No.: B605705

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for determining the potency of AVN-492 as
a 5-HT6 receptor antagonist by measuring its ability to inhibit serotonin-induced cyclic AMP
(cAMP) production in a cell-based assay.

Introduction

AVN-492 is a highly potent and selective antagonist of the serotonin 6 (5-HT6) receptor.[1][2][3]
The 5-HT6 receptor is a G-protein coupled receptor (GPCR) that, upon activation by its
endogenous ligand serotonin, stimulates adenylyl cyclase to increase intracellular levels of the
second messenger cCAMP. By blocking this interaction, AVN-492 can inhibit the production of
cAMP. This makes a CAMP assay an effective method for quantifying the antagonist activity of
AVN-492 at the 5-HT6 receptor. The data presented here demonstrates the utility of a
competitive inhibition CAMP assay for characterizing the pharmacological properties of AVN-
492,

Data Presentation

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605705?utm_src=pdf-interest
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.researchgate.net/publication/317186037_AVN-492_A_Novel_Highly_Selective_5-HT6R_Antagonist_Preclinical_Evaluation
https://pubmed.ncbi.nlm.nih.gov/28550249/
https://forum.schizophrenia.com/t/avn-492-a-novel-highly-selective-5-ht6r-antagonist-preclinical-evaluation/83392
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.benchchem.com/product/b605705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Parameter Value Cell Line Agonist
AVN-492 Ki (5-HT6R) 91 pM HEK293 Serotonin
AVN-492 Ki (5- .

170 nM CHO-K1 a-Me-serotonin
HT2BR)

Signaling Pathway

The following diagram illustrates the signaling pathway of the 5-HT6 receptor and the

mechanism of action of AVN-492.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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